Arborine
Arborine
Arborine is a member of quinazolines.
Arborine is a natural product found in Glycosmis pentaphylla with data available.
Arborine is a natural product found in Glycosmis pentaphylla with data available.
Brand Name:
Vulcanchem
CAS No.:
6873-15-0
VCID:
VC21216389
InChI:
InChI=1S/C16H14N2O/c1-18-14-10-6-5-9-13(14)16(19)17-15(18)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
SMILES:
CN1C2=CC=CC=C2C(=O)N=C1CC3=CC=CC=C3
Molecular Formula:
C16H14N2O
Molecular Weight:
250.29 g/mol
Arborine
CAS No.: 6873-15-0
Cat. No.: VC21216389
Molecular Formula: C16H14N2O
Molecular Weight: 250.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Arborine is a member of quinazolines. Arborine is a natural product found in Glycosmis pentaphylla with data available. |
|---|---|
| CAS No. | 6873-15-0 |
| Molecular Formula | C16H14N2O |
| Molecular Weight | 250.29 g/mol |
| IUPAC Name | 2-benzyl-1-methylquinazolin-4-one |
| Standard InChI | InChI=1S/C16H14N2O/c1-18-14-10-6-5-9-13(14)16(19)17-15(18)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3 |
| Standard InChI Key | XVPZRKIQCKKYNE-UHFFFAOYSA-N |
| SMILES | CN1C2=CC=CC=C2C(=O)N=C1CC3=CC=CC=C3 |
| Canonical SMILES | CN1C2=CC=CC=C2C(=O)N=C1CC3=CC=CC=C3 |
| Appearance | Yellow powder |
| Melting Point | 161 - 162 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator